Cas no 2219371-25-0 (methyl 5-chloro-3-formylpyrazolo1,5-apyridine-2-carboxylate)

• Product Name: methyl 5-chloro-3-formylpyrazolo1,5-apyridine-2-carboxylate
• CAS No: 2219371-25-0
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• CID: 6246454
• PubChem ID: 165605201
• Update Time: 2025-11-01

methyl 5-chloro-3-formylpyrazolo1,5-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-3-formylpyrazolo1,5-apyridine-2-carboxylate
• 2219371-25-0
• methyl 5-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate
• EN300-1709023

• Inchi： 1S/C10H7ClN2O3/c1-16-10(15)9-7(5-14)8-4-6(11)2-3-13(8)12-9/h2-5H,1H3
• InChI Key： UIPRLNAWPCFYOE-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(C=1)=C(C=O)C(C(=O)OC)=N2

Computed Properties

• Exact Mass: 238.0145198g/mol
• Monoisotopic Mass: 238.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.7Ų

Additional information on methyl 5-chloro-3-formylpyrazolo1,5-apyridine-2-carboxylate

Methyl 5-Chloro-3-Formylpyrazolo[1,5-a]pyridine-2-carboxylate (CAS No. 2219371-25-0): An Overview of Its Structure, Synthesis, and Potential Applications

Methyl 5-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate (CAS No. 2219371-25-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of methyl 5-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate is characterized by a pyrazolopyridine core with a chloro substituent at the 5-position and a formyl group at the 3-position. The methyl ester at the carboxylic acid moiety adds further complexity and reactivity to the molecule. This combination of functional groups makes it a promising candidate for various chemical and biological applications.

Recent studies have focused on the synthesis and characterization of methyl 5-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate. One notable approach involves the condensation of 3-amino-4-chloropyridine with an appropriate aldehyde followed by cyclization and esterification steps. This multi-step synthesis process has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of biological activity, methyl 5-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate has shown promising results in preliminary in vitro assays. For instance, it has demonstrated significant inhibition of certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as an anti-inflammatory agent.

Furthermore, studies have explored the anticancer properties of methyl 5-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate. In vitro experiments using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The formyl group in methyl 5-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate is particularly noteworthy as it can participate in various chemical reactions, such as reductive amination and condensation with nucleophiles. This reactivity opens up possibilities for further derivatization and functionalization of the molecule, potentially leading to new compounds with enhanced biological activities.

In addition to its potential therapeutic applications, methyl 5-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate has also been studied for its use as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for the preparation of more complex molecules with diverse functionalities. Researchers have utilized this compound in the synthesis of novel heterocyclic systems and conjugated polymers with potential applications in materials science and electronics.

The stability and solubility properties of methyl 5-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate have been extensively investigated. It has been found to be stable under a wide range of conditions, including different pH levels and temperatures. However, care should be taken during storage to avoid exposure to moisture and light, which can affect its stability over time.

In conclusion, methyl 5-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate (CAS No. 2219371-25-0) is a versatile compound with significant potential in both medicinal chemistry and organic synthesis. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new applications and optimize its use in various fields.